Cas no 2172261-27-5 (4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid)

• Product Name: 4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid
• CAS No: 2172261-27-5
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 6283488
• PubChem ID: 165832416
• Update Time: 2025-10-28

4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid
• 2172261-27-5
• EN300-1560906
• 4-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}-3,3-dimethylbutanoic acid

• Inchi： 1S/C27H27N3O5/c1-27(2,14-24(31)32)16-28-25(33)22-12-7-13-23(29-22)30-26(34)35-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-13,21H,14-16H2,1-2H3,(H,28,33)(H,31,32)(H,29,30,34)
• InChI Key： FKBZMNFNPYZSMM-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(C(NCC(C)(C)CC(=O)O)=O)=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 118Ų

Additional information on 4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid

Professional Introduction to Compound with CAS No. 2172261-27-5 and Product Name: 4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic Acid

Compound with the CAS number 2172261-27-5 and the product name 4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The intricate architecture of this molecule, featuring a pyridine core adorned with fluorenyl and amino functional groups, positions it as a promising candidate for further exploration in medicinal chemistry.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure is a critical feature, often employed in peptide synthesis due to its stability and protective properties. The presence of this group in the compound suggests potential utility in the synthesis of peptide-based drugs or as an intermediate in the development of more complex bioactive molecules. The pyridine moiety is another key component, known for its role in many pharmacologically active compounds. Its incorporation into the molecule may contribute to favorable pharmacokinetic properties, such as improved solubility and bioavailability.

Recent research in the field of medicinal chemistry has highlighted the importance of multi-targeted drug design, where compounds are engineered to interact with multiple biological targets simultaneously. The compound under discussion exhibits characteristics that make it a candidate for such an approach. The combination of the Fmoc-amino group and the pyridine-formamido moiety could potentially enable interactions with various enzymes and receptors, thereby increasing its therapeutic efficacy.

One of the most exciting aspects of this compound is its potential application in the treatment of neurodegenerative diseases. Studies have shown that molecules containing pyridine derivatives can modulate neurotransmitter systems, which are often dysregulated in conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of this compound may allow it to interact with specific neurotransmitter receptors or enzymes involved in these pathologies, offering a novel therapeutic strategy.

The dimethylbutanoic acid moiety at the C-terminal end of the molecule adds another layer of complexity and functionality. This group is known to influence metabolic pathways and can potentially enhance drug stability and bioavailability. The combination of these structural elements suggests that this compound could be a versatile tool for researchers exploring new treatments for neurological disorders.

In addition to its potential in neurodegenerative diseases, this compound may also find applications in other therapeutic areas. For instance, its ability to interact with multiple biological targets makes it a promising candidate for treating inflammatory conditions or cancer. Current research is exploring how such multifunctional compounds can disrupt disease pathways by simultaneously targeting several key enzymes or receptors.

The synthesis of this compound involves sophisticated organic chemistry techniques, reflecting the high level of precision required in pharmaceutical development. Advanced synthetic methodologies are employed to ensure high yields and purity, which are crucial for pharmaceutical applications. The use of fluorenylmethoxycarbonylation techniques is particularly noteworthy, as it allows for the selective introduction of protective groups during synthesis while maintaining overall molecular integrity.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit significant therapeutic potential. Researchers are focusing on understanding how its structural features influence its biological activity and how these can be optimized for better efficacy. Computational modeling and high-throughput screening are being used to identify potential binding sites and interactions within biological systems.

One particularly intriguing aspect is the compound's potential role in epigenetic modulation. Pyridine derivatives have been shown to interact with enzymes involved in epigenetic processes, such as histone deacetylases (HDACs). By influencing epigenetic marks, this compound could potentially alter gene expression patterns associated with various diseases, offering a new approach to treatment that goes beyond traditional small-molecule drug mechanisms.

The development of novel pharmaceutical agents requires rigorous testing to ensure safety and efficacy before they can be translated into clinical use. This compound is currently undergoing preclinical studies to evaluate its pharmacokinetic properties, toxicity profiles, and therapeutic potential. These studies are essential steps toward determining whether it will progress to human clinical trials and ultimately become a viable treatment option for patients.

The collaboration between synthetic chemists and biologists is crucial in advancing pharmaceutical research. By combining expertise in organic synthesis with insights into biological mechanisms, researchers can develop innovative compounds like this one. The interdisciplinary nature of modern drug discovery underscores the importance of collaborative efforts in pushing the boundaries of medical science.

In conclusion, compound with CAS No. 2172261-27-5 and product name 4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid represents a significant advancement in pharmaceutical chemistry with broad potential applications across multiple therapeutic areas. Its complex molecular structure and unique functional groups position it as a promising candidate for further exploration in drug development. As research continues to uncover its pharmacological properties and mechanisms of action, this compound holds great promise for improving patient care and advancing medical science.